Cas no 13160-59-3 (4-Amino-N-(pyridin-3-yl)benzamide)

• Product Name: 4-Amino-N-(pyridin-3-yl)benzamide
• CAS No: 13160-59-3
• MF: C₁₂H₁₁N₃O
• MW: 213.235242128372
• MDL: MFCD09046746
• CID: 879377
• PubChem ID: 215946
• Update Time: 2026-04-29

4-Amino-N-(pyridin-3-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-Amino-N-(pyridin-3-yl)benzamide
• 4-amino-N-pyridin-3-ylbenzamide
• 4-amino-N-pyridin-3-yl-benzamide
• AKOS BBV-011304
• 4-AMINO-N-3-PYRIDINYLBENZAMIDE
• 4-amino-N-3-pyridinylbenzamide(SALTDATA: FREE)

• MDL： MFCD09046746
• Inchi： InChI=1S/C12H11N3O/c13-10-5-3-9(4-6-10)12(16)15-11-2-1-7-14-8-11/h1-8H,13H2,(H,15,16)
• InChI Key： WCXIIJKFSVCDPK-UHFFFAOYSA-N
• SMILES： C1=CC(=CN=C1)NC(=O)C2=CC=C(C=C2)N

Computed Properties

• Exact Mass: 213.09000
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 68.01000
• LogP: 2.57030

Additional information on 4-Amino-N-(pyridin-3-yl)benzamide

Professional Introduction to 4-Amino-N-(pyridin-3-yl)benzamide (CAS No. 13160-59-3)

4-Amino-N-(pyridin-3-yl)benzamide is a significant compound in the field of chemical and biomedical research, characterized by its unique structural and functional properties. This compound, identified by the CAS number CAS No. 13160-59-3, has garnered considerable attention due to its potential applications in pharmaceutical development and molecular biology studies.

The molecular structure of 4-Amino-N-(pyridin-3-yl)benzamide consists of a benzamide core linked to a pyridine ring at the 3-position. This configuration imparts distinct chemical reactivity and binding capabilities, making it a valuable scaffold for designing novel bioactive molecules. The presence of both amino and amide functional groups enhances its versatility in various chemical transformations and biological interactions.

In recent years, research has highlighted the therapeutic potential of derivatives of 4-Amino-N-(pyridin-3-yl)benzamide. Studies have demonstrated its role in modulating enzymatic activities and interacting with specific biological targets. For instance, modifications to the pyridine ring have shown promise in developing compounds with anti-inflammatory and anti-cancer properties. These findings align with the broader trend in drug discovery, where structural diversification is key to identifying effective treatments.

The synthesis of 4-Amino-N-(pyridin-3-yl)benzamide involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to introduce the pyridine moiety efficiently. These techniques not only streamline the synthetic process but also enhance the overall quality of the final product.

From a biochemical perspective, 4-Amino-N-(pyridin-3-yl)benzamide exhibits notable interactions with proteins and enzymes. Its ability to bind to specific pockets within biological targets makes it a promising candidate for structure-based drug design. Computational modeling and high-resolution crystallography have been instrumental in elucidating these interactions, providing insights into its mechanism of action.

The pharmacological profile of 4-Amino-N-(pyridin-3-yl)benzamide has been explored in various preclinical studies. Researchers have investigated its effects on pathways involved in neurodegeneration, infectious diseases, and metabolic disorders. Preliminary results suggest that this compound may serve as a lead molecule for developing novel therapeutics. However, further clinical trials are necessary to validate its safety and efficacy in human populations.

The industrial relevance of 4-Amino-N-(pyridin-3-yl)benzamide extends beyond academic research. Pharmaceutical companies are increasingly interested in licensing or developing derivatives based on this scaffold for commercial applications. The compound's unique properties make it suitable for use in drug formulations targeting a wide range of diseases. Collaborative efforts between academia and industry are essential to translate these findings into tangible medical benefits.

In conclusion, 4-Amino-N-(pyridin-3-yl)benzamide (CAS No. 13160-59-3) represents a fascinating compound with diverse applications in chemical biology and medicine. Its structural features, synthetic accessibility, and biological activity position it as a valuable tool for researchers seeking to develop innovative therapeutic strategies. As scientific understanding continues to evolve, the potential uses of this compound are likely to expand, contributing significantly to advancements in healthcare.